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Compound of Interest

Compound Name:
Methyl 2-bromo-5-

hydroxybenzoate

CAS No.: 154607-00-8

Cat. No.: B175680

Get Quote

Methyl 2-bromo-5-hydroxybenzoate serves as a valuable scaffold in medicinal chemistry and

materials science. The interplay of its three key functional groups—the methyl ester, the

phenolic hydroxyl, and the bromine atom—provides a versatile platform for synthetic

elaboration. The hydroxyl group is a hydrogen bond donor and can be a key interaction point

with biological targets. The bromine atom, an electron-withdrawing group, influences the acidity

of the phenol and can serve as a handle for cross-coupling reactions. The methyl ester can be

readily hydrolyzed to the corresponding carboxylic acid, offering another point for modification.

This guide will compare Methyl 2-bromo-5-hydroxybenzoate with three strategically chosen

analogues:

Methyl 5-bromo-2-hydroxybenzoate: An isomer to elucidate the impact of substituent

positioning.

Methyl 3-amino-5-bromo-2-hydroxybenzoate: To assess the effect of introducing a strongly

electron-donating amino group.
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Methyl 4-hydroxybenzoate (Methyl Paraben): A non-brominated analogue to establish a

baseline for the effect of the halogen.

Comparative Analysis of Physicochemical
Properties
The seemingly subtle changes in the chemical structure of these analogues lead to significant

differences in their physicochemical properties. These differences, in turn, can have a profound

impact on their biological activity, solubility, and metabolic stability.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

XlogP

Methyl 2-bromo-

5-

hydroxybenzoate

C₈H₇BrO₃ 231.04[1] 96-98 3.1[1]

Methyl 5-bromo-

2-

hydroxybenzoate

C₈H₇BrO₃ 231.04[2] Not available 2.4

Methyl 3-amino-

5-bromo-2-

hydroxybenzoate

C₈H₈BrNO₃ 246.06 Not available Not available

Methyl 4-

hydroxybenzoate
C₈H₈O₃ 152.15 125-128 1.9

Expertise & Experience: The XlogP value, a measure of lipophilicity, is a critical parameter in

drug design. The higher XlogP of Methyl 2-bromo-5-hydroxybenzoate compared to its 5-

bromo isomer suggests that the positioning of the bromine atom significantly influences the

molecule's overall polarity. This can be attributed to intramolecular hydrogen bonding between

the hydroxyl and ester groups in the 2-hydroxy isomer, which masks their polarity and

increases lipophilicity. The introduction of an amino group in Methyl 3-amino-5-bromo-2-

hydroxybenzoate is expected to increase polarity and reduce the XlogP value, enhancing

aqueous solubility.
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Synthesis Strategies: A Comparative Workflow
The synthesis of these analogues requires distinct strategies, each with its own set of

challenges and advantages.

Workflow for Synthesis of Substituted Methyl
Hydroxybenzoates

Synthesis of Methyl 2-bromo-5-hydroxybenzoate

Synthesis of Methyl 5-bromo-2-hydroxybenzoate

Synthesis of Methyl 3-amino-5-bromo-2-hydroxybenzoate

5-Hydroxysalicylic acid Bromination Esterification Methyl 2-bromo-5-hydroxybenzoate

2-Hydroxybenzoic acid Bromination Esterification Methyl 5-bromo-2-hydroxybenzoate

Methyl 5-bromo-2-hydroxy-3-nitrobenzoate Reduction Methyl 3-amino-5-bromo-2-hydroxybenzoate

Click to download full resolution via product page

Caption: Comparative synthetic workflows for the target analogues.

Experimental Protocol: Synthesis of Methyl 3-amino-5-
bromo-2-hydroxybenzoate
This protocol is based on the reduction of a nitro-substituted precursor, a common and effective

method for introducing an amino group onto an aromatic ring.[3]
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend Methyl

5-bromo-2-hydroxy-3-nitrobenzoate (0.5 mol) in methanol (1000 mL).

Addition of Reducing Agent: To the stirred suspension, add activated iron powder (2 mol) in a

single portion.

Initiation of Reaction: Heat the mixture to a gentle reflux.

Addition of Activator: Slowly add a saturated aqueous solution of ammonium chloride (1.5

mol) dropwise to the refluxing mixture.

Reaction Monitoring: Maintain the reflux for 3 hours, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and add

diatomaceous earth (200 g).

Filtration: Filter the mixture through a pad of diatomaceous earth, washing the solid residue

with hot methanol.

Purification: Combine the filtrates, evaporate the solvent under reduced pressure, and purify

the crude product by flash column chromatography on silica gel (80-100 mesh) to yield the

final product.

Trustworthiness: The use of TLC for reaction monitoring is a critical step to ensure the

complete conversion of the starting material and to avoid over-reduction or side reactions. The

purification by flash chromatography is essential to obtain a high-purity product, which is crucial

for subsequent biological testing.

Comparative Biological Activity
While direct comparative studies on a single target for all four analogues are not readily

available in the public domain, we can infer potential activities based on the known

pharmacology of related structures.

Methyl 2-bromo-5-hydroxybenzoate: This compound is used in the preparation of

macrocyclic Mcl-1 inhibitors, which are investigated for the treatment of multiple myeloma.[4]
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Methyl 5-bromo-2-hydroxybenzoate: The broader class of substituted benzoates, including

this molecule, are explored for their anticancer and antimicrobial properties.[5] For instance,

5-bromosalicylic acid has demonstrated antibacterial activity.[5]

Methyl 4-hydroxybenzoate (Methyl Paraben): This compound is widely used as an

antimicrobial preservative in cosmetics, food, and pharmaceuticals. However, it has also

been shown to have cytotoxic effects on keratinocytes in the presence of sunlight and can

affect the viability of cultured mammalian cells.[6] Studies have also investigated its effects

on intracellular calcium concentration and histamine release in mast cells.[7][8]

Signaling Pathway Implicated in the Action of Methyl
Paraben

Methyl Paraben PLC Activation IP3 Production Ca2+ Release from ER Increased [Ca2+]i

Click to download full resolution via product page

Caption: Postulated pathway for Methyl Paraben-induced increase in intracellular calcium.[7][8]

Authoritative Grounding & Comprehensive References: The diverse biological activities of

these analogues underscore the importance of the substituted hydroxybenzoate scaffold. The

introduction of a bromine atom and the modulation of substituent positions can significantly

alter the biological effects, from targeted anticancer activity to broad-spectrum antimicrobial

preservation.

Conclusion and Future Directions
This guide provides a comparative overview of Methyl 2-bromo-5-hydroxybenzoate and its

key structural analogues. The data presented herein highlights the profound impact of subtle

structural modifications on the physicochemical and biological properties of these compounds.

For future research, a head-to-head comparison of these analogues in a panel of cancer cell

lines and against a spectrum of microbial species would be highly valuable. Such studies would

provide a more definitive understanding of the structure-activity relationships within this class of

compounds and could guide the design of more potent and selective therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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